Cas no 68-10-0 (Bromoacetate(1-))

• Product Name: Bromoacetate(1-)
• CAS No: 68-10-0
• MF: C₂H₂BrO₂
• MW: 137.940080165863
• CID: 519884
• PubChem ID: 6226
• Update Time: 2025-04-19

Bromoacetate(1-) Chemical and Physical Properties

Names and Identifiers

• Bromoacetate(1-)
• 2-bromoacetate
• bromoacetate
• MONOBROMOACETATE
• DTXSID60218189
• KDPAWGWELVVRCH-UHFFFAOYSA-M
• CHEBI:192408
• 68-10-0
• ACETIC ACID, BROMO-, ION(1-)
• alpha-bromoacetate

• MDL： MFCD01941454
• Inchi： 1S/C2H3BrO2/c3-1-2(4)5/h1H2,(H,4,5)/p-1
• InChI Key： KDPAWGWELVVRCH-UHFFFAOYSA-M
• SMILES： BrCC(=O)[O-]

Computed Properties

• Exact Mass: 136.92382g/mol
• Monoisotopic Mass: 136.92382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 37.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 40.1Ų